Cas no 35859-44-0 (2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride)
35859-44-0 structure
Product Name:2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride
CAS No:35859-44-0
MF:C14H21Cl2NO2S
MW:338.293040990829
CID:1477557
PubChem ID:37286
Update Time:2025-04-21
2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride
- 2-[2-(4-chlorophenyl)sulfanylacetyl]oxyethyl-diethylazanium,chloride
- ((p-Chlorophenyl)thio)acetic acid 2-(diethylamino)ethyl ester hydrochloride
- Acetic acid, ((4-chlorophenyl)thio)-, 2-(diethylamino)ethyl ester, hydrochloride
- ACETIC ACID, ((p-CHLOROPHENYL)THIO)-, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
- 35859-44-0
-
- Inchi: 1S/C14H20ClNO2S.ClH/c1-3-16(4-2)9-10-18-14(17)11-19-13-7-5-12(15)6-8-13;/h5-8H,3-4,9-11H2,1-2H3;1H
- InChI Key: SGOFCKYJVQMSEE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SCC(=O)OCC[NH+](CC)CC.[Cl-]
Computed Properties
- Exact Mass: 315.9028
- Monoisotopic Mass: 337.0670055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 32.2
2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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